N-(1-cyanocyclohexyl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide

• IUPAC Name: N-(1-cyanocyclohexyl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide
• InChI: InChI=1S/C12H18N6OS/c1-9(20-11-15-16-17-18(11)2)10(19)14-12(8-13)6-4-3-5-7-12/h9H,3-7H2,1-2H3,(H,14,19)
• InChI Key: IPZAMLUJNHAITD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1(CCCCC1)C#N)SC2=NN=NN2C
• Molecular Formula: C12H18N6OS
• Molecular Weight: 294.38 g/mol

Description

N-(1-cyanocyclohexyl)-2-(1-methyltetrazol-5-yl)sulfanylpropanamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT). GABA-AT is responsible for the breakdown of GABA, a neurotransmitter that plays a crucial role in the central nervous system. Inhibition of GABA-AT by CPP-115 results in increased levels of GABA, leading to enhanced GABAergic neurotransmission.

Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Synthesis and Antimicrobial Evaluation of Novel Derivatives : A study focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety suitable for use as antimicrobial agents. This research highlights the versatility of similar compounds in generating a range of derivatives with potential antibacterial and antifungal activities. The antimicrobial evaluation showed promising results, underscoring the importance of such compounds in medicinal chemistry and drug development efforts (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Heterocyclic Synthesis

Development of Heterocyclic Compounds : Research has demonstrated efficient methods for synthesizing functionally substituted tetrazoles and their derivatives, including 1-methyltetrazole. Such compounds are crucial in the development of new materials and pharmaceuticals due to their unique properties and potential biological activities (Voitekhovich, Vorob'ev, Gaponik, & Ivashkevich, 2005).

Crystal Structure Analysis

Crystal Structure Determination : The detailed crystal structure analysis of compounds containing cyclohexyl and sulfonamido moieties provides insight into their molecular configurations, which is essential for understanding their reactivity and potential applications in designing more effective compounds for various scientific purposes (Cai, Xie, Yan, Zhao, & Li, 2009).

Catalytic Applications

Selective Hydrogenation Catalysts : A study on the selective hydrogenation of phenol to cyclohexanone highlights the utility of catalysts that can facilitate this transformation under mild conditions. This research is significant for the chemical industry, especially in the production of intermediates for polyamides (Wang, Yao, Li, Su, & Antonietti, 2011).